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An In-Depth Technical Guide to 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene (BBOT)

This guide provides a comprehensive technical overview of 2,5-Bis(5-tert-butyl-2-
benzoxazolyl)thiophene (BBOT), a high-performance fluorescent compound. Designed for

researchers, scientists, and professionals in drug development and material science, this

document delves into the core chemical structure, physicochemical properties, synthesis, and

critical applications of BBOT, grounded in scientific integrity and practical insights.

Introduction: Understanding BBOT
2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene, commonly abbreviated as BBOT, is a

synthetic organic molecule renowned for its exceptional fluorescent properties. Structurally, it is

a derivative of benzoxazole and thiophene, a combination that confers significant chemical

stability and a strong ability to absorb ultraviolet (UV) light and re-emit it as visible blue light.[1]

This phenomenon, known as fluorescence, makes BBOT a highly effective optical brightener

and a valuable tool in various scientific and industrial applications.[2][3] Also known by trade

names such as Uvitex OB and designated as Fluorescent Brightener 184, its primary function

is to enhance the perceived whiteness and brightness of materials.[4][5] Its utility extends from

the plastics and coatings industries to advanced applications in liquid scintillators and as a

fluorescent probe in biological and materials research.[5][6]

Chemical Identity and Molecular Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b047129?utm_src=pdf-interest
https://www.benchchem.com/product/b047129?utm_src=pdf-body
https://www.benchchem.com/product/b047129?utm_src=pdf-body
https://www.benchchem.com/product/b047129?utm_src=pdf-body
https://www.benchchem.com/product/b047129?utm_src=pdf-body
https://www.smolecule.com/products/s574544
https://www.chemicalbook.com/article/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-properties-applications-and-safety.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3434574.htm
https://www.chemicalbook.com/article/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-uses-as-an-organic-brightener.htm
https://www.drugfuture.com/chemdata/bbot.html
https://www.drugfuture.com/chemdata/bbot.html
https://www.fishersci.com/shop/products/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-99-thermo-scientific/AAA1492806
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The unique properties of BBOT are a direct result of its molecular architecture. The central

thiophene ring is flanked by two 5-tert-butyl-benzoxazolyl groups. The tert-butyl groups

enhance solubility in organic matrices and contribute to the molecule's stability.

Caption: Chemical Structure of BBOT.

Table 1: Chemical Identifiers and Formula

Identifier Value

CAS Number 7128-64-5[7]

Molecular Formula C₂₆H₂₆N₂O₂S[1][7]

Molecular Weight 430.57 g/mol [1][7]

IUPAC Name
2,2'-(2,5-Thiophenediyl)bis[5-(1,1-

dimethylethyl)benzoxazole][5]

Synonyms
Fluorescent Brightener 184, Uvitex OB,

BBOT[4][5][8]

| InChI Key | AIXZBGVLNVRQSS-UHFFFAOYSA-N[7] |

Physicochemical and Spectroscopic Properties
The utility of BBOT is defined by its physical and optical characteristics. It is a yellow-green

crystalline powder with excellent stability.[2][4] Its high quantum yield and significant Stokes

shift are central to its function as a fluorophore.[9]

Table 2: Physicochemical Properties of BBOT
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Property Value Source(s)

Appearance
Light yellow to green
powder/crystals

[1][3]

Melting Point 199-203 °C [1][4]

Decomposition Temp. > 220 °C [2][4]

Solubility

Insoluble in water; Soluble in

toluene, acetone, alkanes,

mineral oils, and waxes.

[1][2][4][6]

| Density | ~1.27 g/cm³ at 20 °C |[5] |

Table 3: Spectroscopic Profile of BBOT

Spectroscopic
Property

Wavelength/Value Conditions Source(s)

Max. Absorption

(λmax)
373-375 nm

In ethanol or
dioxane

[2][4][10]

Max. Emission (λem) 435-438 nm
In ethanol or

cyclohexane
[5][10][11]

Stokes Shift ~65 nm - [10][12]

Molar Extinction

Coeff. (ε)
≥47,000 at ~373 nm in dioxane

| Fluorescence Quantum Yield (Φfl) | ≥ 0.60 | In various solvents |[9] |

Synthesis Pathway and Protocol
The standard synthesis of BBOT is a robust and well-established process involving a

condensation reaction.[1] This method provides a reliable route to high-purity BBOT suitable for

demanding applications.
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Synthesis Mechanism
The core reaction involves the condensation of thiophene-2,5-dicarboxylic acid with two

equivalents of 5-tert-butyl-o-aminophenol.[1] The reaction is typically catalyzed by boric acid

and carried out in a high-boiling solvent mixture, such as trichlorobenzene and toluene, to

facilitate the removal of water via azeotropic distillation, which drives the reaction to completion.

[1][3] The process proceeds through the formation of amide intermediates, followed by

cyclodehydration to form the final benzoxazole rings.[1]
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1. Reactant Charging
- Thiophene-2,5-dicarboxylic acid

- 5-tert-butyl-o-aminophenol
- Boric Acid

- Solvents (Trichlorobenzene, Toluene)

2. Condensation Reaction
- Heat to ~120°C

Heat

3. Dehydration
- Azeotropic removal of water
- Temperature rises to ~230°C

Continuous water removal

4. Cooling & Crystallization
- Cool to <30°C to precipitate product

Reaction completion

5. Solid-Liquid Separation
- Filtration to isolate crude product

Filter

6. Refining
- Recrystallization from xylene

Purify

7. Final Product
- Pure BBOT Crystals

Dry

Click to download full resolution via product page

Caption: General workflow for the synthesis of BBOT.
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Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a typical procedure for synthesizing BBOT.

Reactor Setup: In a reaction vessel equipped with a mechanical stirrer, thermometer, and a

Dean-Stark apparatus for water separation, combine trichlorobenzene and toluene in a 5:1

weight ratio to create the solvent mixture.[13]

Reactant Addition: To the solvent, add thiophene-2,5-dicarboxylic acid, 5-tert-butyl-o-

aminophenol, and boric acid.[1] The molar ratio should be carefully controlled to ensure

complete reaction.

Condensation: Begin heating the mixture with continuous stirring. The condensation reaction

typically initiates at around 120°C.[1][13]

Dehydration: As the reaction proceeds, water is formed and is continuously removed from

the reaction mixture by the Dean-Stark trap. This azeotropic removal is critical; its progress is

monitored by the volume of water collected. The reaction temperature will gradually rise as

water is removed, eventually reaching up to 230°C.[3] The completion of the reaction is

indicated when water evolution ceases.

Crystallization: Once the reaction is complete, cool the mixture to below 30°C. The BBOT

product, being poorly soluble in the solvent at low temperatures, will crystallize out of the

solution.[3]

Isolation and Purification: The crystallized solid is isolated via filtration. The filter cake is then

washed and can be further purified by recrystallization from a suitable solvent like xylene to

yield the final high-purity product.[13]

Mechanism of Fluorescence
The primary application of BBOT as an optical brightener relies on its fluorescent properties.

The process can be broken down into three key stages:

UV Absorption: The conjugated π-system of the BBOT molecule readily absorbs high-energy

photons from the ultraviolet region of the electromagnetic spectrum (typically ~375 nm).[2][4]
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Excited State: This absorption of energy promotes electrons from the highest occupied

molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO), placing the

molecule in an excited singlet state.

Fluorescent Emission: The molecule quickly relaxes from this excited state back to its ground

state. In doing so, it releases the absorbed energy by emitting a photon. Due to vibrational

relaxation and other non-radiative processes, the emitted photon has lower energy (a longer

wavelength) than the absorbed photon, falling within the blue part of the visible spectrum

(~435 nm).[11] This emitted blue light masks any inherent yellow cast in a material and adds

to the overall reflected light, making the surface appear whiter and brighter.

Key Applications
BBOT's high fluorescence efficiency, stability, and compatibility with various materials have led

to its widespread use.

Optical Brightener in Polymers and Textiles
This is the most common application of BBOT. It is incorporated into a wide range of

thermoplastic resins, including PVC, polyethylene (PE), polypropylene (PP), and polystyrene

(PS), to improve their visual appearance.[2][4][11] Similarly, it is used in the textile industry to

enhance the whiteness of fabrics.[2]

Coatings, Paints, and Inks
In the formulation of coatings, paints, and printing inks, BBOT serves to improve brightness and

color stability.[2][6] It provides a more vibrant and visually appealing finish by converting

ambient UV light into visible blue light.

Scintillators for Radiation Detection
BBOT is used as a wavelength shifter in liquid and plastic scintillators.[5] In this role, it absorbs

the primary light emitted by a scintillator solvent (excited by ionizing radiation) and re-emits it at

a longer wavelength that is more efficiently detected by photomultiplier tubes.[14][15] This

improves the overall efficiency and performance of the radiation detector.

Fluorescent Probes and Dopants
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In scientific research, BBOT is studied for its potential as a fluorescent material in

optoelectronic devices.[2][16] It has been successfully used as a high-concentration fluorescent

dopant in thin nano-porous silica films, creating materials with uniform and bright blue

fluorescence without molecular aggregation at certain concentrations.[2][16]

Safety and Handling
Proper handling of BBOT is essential to ensure laboratory safety.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, to avoid direct contact with the skin and eyes.[2][17]

Ventilation: Handle BBOT in a well-ventilated area or under a chemical fume hood to prevent

the inhalation of dust particles, mists, or vapors.[16][18]

Dust and Ignition Sources: Avoid the formation of dust clouds, as fine powders can be

explosive. Keep the compound away from open flames, sparks, and other sources of

ignition.[2][18] BBOT is a combustible solid.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[17] It is

incompatible with strong oxidizing agents.[4][6]

Spill and Disposal: In case of a spill, sweep up the solid material carefully, avoiding dust

generation, and place it in a suitable container for disposal.[17] Dispose of the chemical in

accordance with local, state, and federal regulations.

Conclusion
2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene is a versatile and highly effective fluorescent

compound with significant industrial and scientific importance. Its robust chemical structure

provides excellent stability, while its distinct spectroscopic properties make it an ideal optical

brightener, a component in advanced scintillator technologies, and a promising material for

optoelectronic research. Understanding its synthesis, mechanism, and safe handling protocols

allows researchers and industry professionals to fully leverage its capabilities in developing

next-generation materials and technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene | 7128-64-5 [smolecule.com]

2. 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene: properties, applications and
safety_Chemicalbook [chemicalbook.com]

3. 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene | 7128-64-5 [chemicalbook.com]

4. 2,5-Bis(5-tert-butyl-2-benzoxazolyl) thiophene: Uses as an Organic
Brightener_Chemicalbook [chemicalbook.com]

5. BBOT [drugfuture.com]

6. 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene, 99% 5 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

7. 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene [webbook.nist.gov]

8. 2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene [webbook.nist.gov]

9. pubs.acs.org [pubs.acs.org]

10. Spectrum [BBOT] | AAT Bioquest [aatbio.com]

11. Optical Brightener OB/BBOT CAS 7128-64-5 With Good Price, CasNo.7128-64-5 EAST
CHEMSOURCES LIMITED China (Mainland) [echemsouces.lookchem.com]

12. Absorption [BBOT] | AAT Bioquest [aatbio.com]

13. CN102070627A - Method for preparing 2,5-bis(5-tert-butyl-2-benzoxazolyl)thiophene -
Google Patents [patents.google.com]

14. bo.infn.it [bo.infn.it]

15. researchgate.net [researchgate.net]

16. Page loading... [guidechem.com]

17. fishersci.com [fishersci.com]

18. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b047129?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s574544
https://www.chemicalbook.com/article/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-properties-applications-and-safety.htm
https://www.chemicalbook.com/article/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-properties-applications-and-safety.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3434574.htm
https://www.chemicalbook.com/article/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-uses-as-an-organic-brightener.htm
https://www.chemicalbook.com/article/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-uses-as-an-organic-brightener.htm
https://www.drugfuture.com/chemdata/bbot.html
https://www.fishersci.com/shop/products/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-99-thermo-scientific/AAA1492806
https://www.fishersci.com/shop/products/2-5-bis-5-tert-butyl-2-benzoxazolyl-thiophene-99-thermo-scientific/AAA1492806
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7128645&Mask=2000&Type=KOVATS-RI-NON-POLAR-CUSTOM
https://webbook.nist.gov/cgi/cbook.cgi?ID=7128-64-5
https://pubs.acs.org/doi/abs/10.1021/jp207136k
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/bbot
https://echemsouces.lookchem.com/products/CasNo-7128-64-5-Optical-Brightener-OB-BBOT-CAS-7128-64-5-With-Good-Price-28746182.html
https://echemsouces.lookchem.com/products/CasNo-7128-64-5-Optical-Brightener-OB-BBOT-CAS-7128-64-5-With-Good-Price-28746182.html
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/bbot
https://patents.google.com/patent/CN102070627A/en
https://patents.google.com/patent/CN102070627A/en
https://www.bo.infn.it/nucl-ex/posterMARCHI.pdf
https://www.researchgate.net/figure/Scintillation-yield-of-PPO-BBOT-samples-in-function-of-the-PPO-concentration-For-each_fig14_224130755
https://www.guidechem.com/question/what-are-the-properties-applic-id148858.html
https://www.fishersci.com/store/msds?partNumber=AAA1492822&productDescription=25-BIS%285-TERT-BUTL-2-BENZ+100G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-214009.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene chemical
structure and properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047129#2-5-bis-5-tert-butyl-2-benzoxazolyl-
thiophene-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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